Cas no 856965-68-9 (3,4-dichloro-2(1H)-Pyridinone)

• Product Name: 3,4-dichloro-2(1H)-Pyridinone
• CAS No: 856965-68-9
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• CID: 876434
• PubChem ID: 18997503
• Update Time: 2025-04-19

3,4-dichloro-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-2(1H)-Pyridinone
• 2-Pyridinol,3,4-dichloro-
• SCHEMBL16211192
• 3,4-DICHLORO-2-HYDROXYPYRIDINE
• SCHEMBL911494
• 3,4-Dichloropyridin-2(1H)-one
• AB71282
• 3,4-DICHLOROPYRIDIN-2-OL
• 3,4-dichloro-1H-pyridin-2-one
• 856965-68-9
• HCTCICZZGMRJRZ-UHFFFAOYSA-N

• Inchi： 1S/C5H3Cl2NO/c6-3-1-2-8-5(9)4(3)7/h1-2H,(H,8,9)
• InChI Key： HCTCICZZGMRJRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CNC1=O)Cl

Computed Properties

• Exact Mass: 162.959
• Monoisotopic Mass: 162.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines